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Compound of Interest

Compound Name: 2-(Isopropylamino)phenol

CAS No.: 23504-11-2

Cat. No.: B8753730

Get Quote

Technical Deep Dive: 2-(Isopropylamino)phenol
Structural Dynamics, Reactivity Profiles, and Synthetic
Utility
Executive Summary
2-(Isopropylamino)phenol (CAS: 23408-63-1 for the generic structure, often handled as HCl

salt) represents a privileged scaffold in organic synthesis and coordination chemistry.

Characterized by the juxtaposition of a hard donor (phenolic oxygen) and a chemically versatile

secondary amine (nitrogen) on an aromatic core, this molecule exhibits distinct amphoteric

behavior and high reactivity toward electrophiles.

This guide analyzes the molecule’s utility as a precursor for 1,4-benzoxazines,

benzoxazolones, and transition metal catalysts. It details the steric influence of the isopropyl

group—which modulates reaction rates compared to its methyl or ethyl analogues—and

provides validated protocols for its synthesis and transformation.
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Structural Analysis & Physicochemical Properties[1]
The molecule consists of a phenol ring substituted at the ortho position with an isopropylamino

group [

]. This specific arrangement dictates its chemical behavior:

Feature Chemical Consequence

Intramolecular H-Bonding

The proximity of the phenolic

and the amine

allows for a stable 5-membered hydrogen-

bonded ring. This reduces the

of the phenol (making it slightly less acidic than

unsubstituted phenol) and increases lipophilicity

by masking polarity.

Steric Bulk (Isopropyl)

The isopropyl group provides significant steric

hindrance around the nitrogen. This suppresses

N-overalkylation during synthesis and influences

the geometry of metal complexes, often forcing

a tetrahedral rather than square-planar

arrangement in crowded coordination spheres.

Redox Potential

Like all o-aminophenols, the compound is

susceptible to oxidation, forming reactive o-

quinone imines.[1][2] The

-alkyl group stabilizes the radical cation

intermediate relative to the primary amine

parent.

Key Physical Parameters (Predicted/Experimental)
Molecular Formula:

[3][4]
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Molecular Weight: 151.21 g/mol [4]

Physical State: Crystalline solid (often off-white to beige due to trace oxidation).

Solubility: Soluble in alcohols, acetone, DCM; sparingly soluble in water (unless protonated

with acid).

Reactivity Profile & Mechanistic Pathways[6][7][8]
The reactivity of 2-(isopropylamino)phenol is defined by three primary vectors: Oxidative

Cyclization, Condensation/Ring Closure, and Metal Coordination.

Oxidative Transformation (Quinone Imine Formation)
The most critical reactivity pathway for drug discovery is the oxidation to

-isopropyl-o-quinone imine. This electrophilic species is a versatile intermediate for Inverse
Electron Demand Diels-Alder (IEDDA) reactions.

Reagents:

,

, or enzymatic oxidation (Tyrosinase).

Mechanism: Removal of

yields the quinone imine.

Application: Reaction with electron-rich dienophiles (e.g., vinyl ethers) yields substituted 1,4-

benzoxazines.

Cyclization to Heterocycles
The 1,2-heteroatom arrangement allows for rapid ring closure with one-carbon electrophiles.

Benzoxazolones: Reaction with phosgene (

) or carbonyldiimidazole (CDI) locks the conformation into a cyclic carbamate.
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Benzoxazines: Unlike primary aminophenols which form Schiff bases, the secondary amine

reacts with formaldehyde (

) to form the

-acetal bridge, yielding 3-isopropyl-3,4-dihydro-2H-1,3-benzoxazine.

Coordination Chemistry
The molecule acts as a bidentate monoanionic ligand (

) upon deprotonation of the phenol.

Binding Mode: Forms 5-membered chelate rings.

Metals:

,

,

.

Catalysis: These complexes are active in ring-opening polymerization (ROP) of lactides and

as catalysts in oxidative coupling reactions.

Visualization: Reactivity Network
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Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for 2-(isopropylamino)phenol, highlighting its role as

a precursor for heterocycles and ligands.

Synthesis & Preparation Protocols
The most robust method for synthesizing 2-(isopropylamino)phenol is the Reductive

Amination of 2-aminophenol. This route avoids the poly-alkylation issues common with alkyl

halides.

Protocol: Reductive Amination with Acetone
Objective: Selective mono-alkylation of the amine.

Reagents:

2-Aminophenol (1.0 eq)

Acetone (Excess, acts as solvent/reagent)

Sodium Borohydride (

) or

Acetic Acid (Catalytic)

Step-by-Step Methodology:

Imine Formation: Dissolve 2-aminophenol (10 mmol) in Acetone (30 mL). Add a catalytic

amount of acetic acid (2-3 drops). Stir at room temperature for 2 hours. Note: The solution

will turn yellow/orange, indicating imine formation.

Reduction: Cool the solution to 0°C. Slowly add

(15 mmol, 1.5 eq) portion-wise over 20 minutes. Caution: Gas evolution (

).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b8753730/docs?utm_src=pdf-body-img#key-functional-groups-and-reactivity-of-2-isopropylamino-phenol
https://www.benchchem.com/product/b8753730/docs?utm_src=pdf-body#key-functional-groups-and-reactivity-of-2-isopropylamino-phenol
https://www.benchchem.com/product/b8753730/docs?utm_src=pdf-body#key-functional-groups-and-reactivity-of-2-isopropylamino-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8753730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Allow the mixture to warm to room temperature and stir for 4 hours. Quench with

saturated

solution.

Extraction: Evaporate excess acetone. Extract the aqueous residue with Ethyl Acetate (

mL).

Purification: Wash combined organics with brine, dry over

, and concentrate. Recrystallize from Ethanol/Hexane or purify via flash chromatography
(Silica, Hexane:EtOAc 8:2).

Yield Expectation: 75-85%.

Visualization: Synthesis Workflow
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Figure 2: Reductive amination pathway ensuring selective mono-alkylation via the imine

intermediate.
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Experimental Application: Benzoxazine Synthesis
Context: Synthesis of a biologically active benzoxazine scaffold.

Reactants: 2-(Isopropylamino)phenol (1.0 eq), Paraformaldehyde (2.2 eq), Toluene

(Solvent).

Procedure:

Mix amine and paraformaldehyde in toluene.

Reflux with a Dean-Stark trap to remove water.

Reaction typically completes in 3-5 hours.

Mechanism: The secondary amine attacks formaldehyde to form a hemiaminal, which

dehydrates to an iminium ion. The phenolic oxygen then attacks the iminium (or a second

formaldehyde unit acts as a bridge) to close the ring.

Result:3-Isopropyl-3,4-dihydro-2H-1,3-benzoxazine.

Safety & Handling
Toxicity: Aminophenols are generally toxic and potential methemoglobinemia inducers.

Handle with gloves and in a fume hood.

Stability: The free base oxidizes slowly in air (turning dark brown). Store under inert

atmosphere (

/Ar) or as the hydrochloride salt for long-term stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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